2-Methyl-2-(pyridine-3-sulfonyl)-propionic acid ethyl ester

• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: ethyl 2-methyl-2-pyridin-3-ylsulfonylpropanoate
• InChI: InChI=1S/C11H15NO4S/c1-4-16-10(13)11(2,3)17(14,15)9-6-5-7-12-8-9/h5-8H,4H2,1-3H3
• InChI Key: FLEODCDASRQNFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)S(=O)(=O)C1=CN=CC=C1

Description

2-Methyl-2-(pyridine-3-sulfonyl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The crude 3-pyridylsulfinic acid sodium salt (4.4 mmol, synthesised by variation A) was suspended in DMF (20 mL). Pyridine (0.8 mL) and ethyl α-bromoisobutyrate (1 mL) were added. The reaction was stirred at room temperature under nitrogen for 18 h. The reaction mixture was diluted with DCM (200 mL), washed with water (2×100 mL), brine (1×50 mL) and dried over Na2SO4. Filtration, concentration under reduced pressure, followed by column chromatography (silica, eluent DCM, 0-10% ethyl acetate) afforded 0.24 g of 2-methyl-2-(pyridine-3-sulfonyl)-propionic acid ethyl ester.

Synthesis routes and methods II

Procedure details